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Compound of Interest

Compound Name: Laurimin

Cat. No.: B1294607

Providing accurate and reliable disposal procedures for the chemical substance "Laurimin” is
currently not possible due to significant ambiguity in its identification across various chemical
safety resources. The term "Laurimin” appears to be associated with multiple distinct chemical
entities, each possessing different hazard profiles and, consequently, requiring different
disposal protocols.

A review of safety data sheets (SDS) and chemical databases has revealed at least three
different substances referred to as or containing "Laurimin™:

» Anon-hazardous substance: One Safety Data Sheet describes a product named "Laurimin”
as not being a hazardous substance or mixture.

» A corrosive and toxic mixture: Another SDS for a product also containing a "Laurimin”
component classifies it as corrosive, causing severe skin burns and eye damage, and being
toxic to aquatic life. This mixture contains Laurylamine Dipropylenediamine and N-(3-
Aminopropyl)-N-dodecilpropan-1.3-diamine.

o A specific quaternary ammonium compound: The PubChem database lists "Laurimin” with
the IUPAC name benzyl-[3-(dodecanoylamino)propyl]-dimethylazanium;chloride.

Given these conflicting classifications, providing a single set of disposal instructions would be
irresponsible and could pose a significant safety risk to researchers, scientists, and drug
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development professionals. The core mission of providing essential and immediate safety
information necessitates precision and accuracy.

To ensure the safety of laboratory personnel and compliance with regulatory requirements, it is
imperative that the specific chemical identity of "Laurimin” in question be confirmed. The most
reliable method for this is to provide the Chemical Abstracts Service (CAS) number for the
substance being used. The CAS number is a unique identifier that will allow for the retrieval of
the correct safety data sheet and the formulation of precise disposal procedures.

Upon receiving the specific CAS number, a comprehensive guide on the proper disposal
procedures for that particular substance will be provided, including:

o A summary of quantitative data in a structured table.
» Detailed experimental protocols where applicable.
o Avisual diagram of the disposal workflow using the Graphviz DOT language.

We urge all laboratory professionals to verify the CAS number of their reagents before
consulting disposal information to prevent accidental exposure and environmental
contamination. Your safety is our primary concern, and we are committed to providing
information that builds deep trust and ensures safe chemical handling.

 To cite this document: BenchChem. [Ambiguity in Chemical Identity of "Laurimin™ Requires
Clarification for Safe Disposal Guidance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294607#laurimin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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